Cas no 1060804-45-6 (4-Fluoropyridin-3-ol)

• Product Name: 4-Fluoropyridin-3-ol
• CAS No: 1060804-45-6
• MF: C₅H₄FNO
• MW: 113.089764595032
• MDL: MFCD11656368
• CID: 820662
• PubChem ID: 53485229
• Update Time: 2025-11-02

4-Fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoropyridin-3-ol
• 4-Fluoro-3-hydroxypyridine
• SY325085
• AKOS015998886
• DTXSID40704434
• 1060804-45-6
• DB-082329
• MFCD11656368
• AB64515
• CS-0440339

• MDL： MFCD11656368
• Inchi： 1S/C5H4FNO/c6-4-1-2-7-3-5(4)8/h1-3,8H
• InChI Key： QDRZHKUAOGGIPE-UHFFFAOYSA-N
• SMILES： FC1C=CN=CC=1O

Computed Properties

• Exact Mass: 113.02800
• Monoisotopic Mass: 113.027691913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 0.92630

Additional information on 4-Fluoropyridin-3-ol

4-Fluoropyridin-3-ol (CAS No. 1060804-45-6): A Versatile Fluorinated Pyridine Derivative with Broad Applications

4-Fluoropyridin-3-ol (CAS No. 1060804-45-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This compound, characterized by the presence of a fluorine atom at the 4-position and a hydroxyl group at the 3-position of the pyridine ring, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The growing demand for fluorinated pyridine compounds in drug discovery and advanced materials has positioned 4-Fluoropyridin-3-ol as a compound of interest for researchers and industry professionals alike.

The molecular structure of 4-Fluoropyridin-3-ol contributes to its reactivity and versatility. The fluorine atom, known for its strong electronegativity, influences the electronic distribution of the pyridine ring, enhancing its potential for nucleophilic substitution reactions. This property is particularly valuable in the synthesis of pharmaceutical intermediates, where fluorinated compounds are often sought after for their improved metabolic stability and bioavailability. Researchers frequently search for "4-Fluoropyridin-3-ol synthesis" or "fluoropyridine derivatives applications," reflecting the compound's importance in modern chemical research.

In the pharmaceutical industry, 4-Fluoropyridin-3-ol serves as a key building block for the development of novel drug candidates. Its structure is particularly relevant in the design of kinase inhibitors, which are crucial in cancer therapy and inflammatory diseases. The compound's ability to participate in cross-coupling reactions makes it a preferred choice for medicinal chemists exploring structure-activity relationships. Recent trends in drug discovery emphasize the importance of fluorinated compounds, with many researchers investigating "fluorinated heterocycles in drug design" and "pyridine-based pharmaceuticals."

The agrochemical sector also benefits from the unique properties of 4-Fluoropyridin-3-ol. Fluorinated pyridine derivatives are increasingly used in the development of new pesticides and herbicides due to their enhanced biological activity and environmental persistence. The compound's structural features allow for the creation of molecules with specific modes of action, addressing the growing need for targeted crop protection agents. Industry professionals often search for "fluoropyridine agrochemicals" and "novel pesticide intermediates," highlighting the relevance of this compound in agricultural chemistry.

Material science applications of 4-Fluoropyridin-3-ol are gaining traction, particularly in the development of advanced functional materials. The compound's ability to serve as a ligand in coordination chemistry and its potential in creating fluorinated polymers are areas of active research. With the increasing demand for specialty materials in electronics and coatings, queries like "fluorinated pyridine materials" and "heterocyclic compound applications" have become more frequent in scientific literature searches.

The synthesis and handling of 4-Fluoropyridin-3-ol require specialized knowledge in fluorination chemistry. Various synthetic routes have been developed, including direct fluorination of pyridine derivatives and multi-step transformations from commercially available precursors. Safety considerations are paramount when working with fluorinated compounds, and proper handling procedures must be followed. Laboratory professionals often search for "safe handling of fluorinated compounds" and "pyridine derivative synthesis protocols," reflecting the practical aspects of working with such materials.

Market trends indicate a steady growth in demand for 4-Fluoropyridin-3-ol and related fluorinated pyridine derivatives. The compound's versatility across multiple industries and its role in developing innovative products contribute to its market value. Industry analysts frequently examine "fluorinated compound market growth" and "specialty chemical trends" to understand the broader implications of compounds like 4-Fluoropyridin-3-ol in the chemical industry.

Quality control and analytical characterization of 4-Fluoropyridin-3-ol are essential for ensuring its suitability in various applications. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to verify the compound's purity and identity. Researchers often look for information on "fluoropyridine analytical methods" and "heterocyclic compound characterization," emphasizing the importance of rigorous quality assessment.

Environmental considerations surrounding 4-Fluoropyridin-3-ol and similar compounds have become increasingly important. The development of green chemistry approaches for their synthesis and the assessment of their environmental fate are active areas of research. Sustainability-focused queries like "eco-friendly fluorination methods" and "biodegradable heterocycles" reflect the growing emphasis on environmental responsibility in chemical research and development.

Future prospects for 4-Fluoropyridin-3-ol appear promising, with potential applications emerging in fields such as bioconjugation chemistry and materials engineering. As research continues to uncover new uses for fluorinated pyridine derivatives, this compound is likely to maintain its significance in scientific and industrial applications. The ongoing exploration of "next-generation fluorinated compounds" and "innovative heterocyclic chemistry" suggests a bright future for 4-Fluoropyridin-3-ol and its derivatives.